ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate

• IUPAC Name: ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate
• InChI: InChI=1S/C12H10Cl2O4/c1-2-18-12(17)10(16)6-9(15)11-7(13)4-3-5-8(11)14/h3-5H,2,6H2,1H3
• InChI Key: OXPBTXVQBDIPLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC(=O)C1=C(C=CC=C1Cl)Cl
• Molecular Formula: C12H10Cl2O4
• Molecular Weight: 289.11 g/mol
• CAS No.: 478868-67-6

Description

Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C12H10Cl2O4 and its molecular weight is 289.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2′,6′-dichloroacetophenone (12.5 g, 66 mmol) and diethyl oxalate (14.6 g, 100 mmol) in 450 mL of anhydrous toluene, cautiously add sodium hydride (60% dispersion in mineral oil, 2.8 g, 70 mmol). Cautiously heat the reaction mixture to reflux under N2 for 1 h, cool to ambient temperature and pow onto ice-cold 1M HCl. Separate the layers and extract the aqueous phase with EtOAc (2×200 mL). Wash the combined organic extracts with brine, dry over MgSO4 and evaporate to obtain the title compound which is used in the next step without further purification.